Cas no 2229507-29-1 (2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine)

• Product Name: 2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine
• CAS No: 2229507-29-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5762409
• PubChem ID: 165856304
• Update Time: 2025-06-14

2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1788660
• 2229507-29-1
• [2-(3-methyl-1,2-oxazol-5-yl)cyclopropyl]methanamine
• 2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine

• Inchi： 1S/C8H12N2O/c1-5-2-8(11-10-5)7-3-6(7)4-9/h2,6-7H,3-4,9H2,1H3
• InChI Key： QBZSQEDYULLTBS-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C1CC1CN

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52Ų

Additional information on 2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine

Recent Advances in the Study of 2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine (CAS: 2229507-29-1)

The compound 2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine (CAS: 2229507-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropylmethanamine moiety, combined with the 3-methyl-1,2-oxazol-5-yl group, offers a versatile scaffold for drug discovery. Researchers have explored its utility in the development of small-molecule modulators targeting G protein-coupled receptors (GPCRs) and other critical signaling pathways.

One of the most notable advancements is the compound's application in the design of selective serotonin receptor agonists. Preliminary in vitro and in vivo studies have demonstrated its ability to modulate serotonin receptors with high specificity, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The compound's pharmacokinetic properties, including its metabolic stability and blood-brain barrier penetration, have also been investigated, with promising results.

In addition to its neurological applications, 2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine has shown promise in oncology research. Recent findings indicate that derivatives of this compound exhibit potent inhibitory effects on certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that these effects may be mediated through the disruption of key cellular processes, such as angiogenesis and apoptosis.

The synthesis of 2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine has also been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements have facilitated the production of larger quantities of the compound for further preclinical and clinical studies. Notably, the use of green chemistry principles has been incorporated into the synthesis process, reducing environmental impact and improving sustainability.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed in future research. However, the compound's unique structural features and broad therapeutic potential make it a compelling candidate for further investigation.

In conclusion, 2-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine (CAS: 2229507-29-1) represents a promising avenue for drug discovery and development. Its applications in neurology and oncology, coupled with advances in synthesis methodologies, underscore its importance in contemporary chemical biology and pharmaceutical research. Continued exploration of this compound and its derivatives is likely to yield significant breakthroughs in the coming years.